Cas no 1214368-74-7 (2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile)

2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile is a fluorinated biphenyl derivative featuring both a fluoro and trifluoromethyl substituent, enhancing its utility in pharmaceutical and agrochemical synthesis. The presence of the nitrile group offers versatility for further functionalization, making it a valuable intermediate in cross-coupling reactions and heterocyclic chemistry. Its fluorinated aromatic structure contributes to improved metabolic stability and lipophilicity, which are advantageous in drug design. The compound’s well-defined molecular architecture ensures consistent reactivity, facilitating precise modifications for target applications. Suitable for research and industrial use, it is handled under standard laboratory conditions with appropriate safety measures due to its potential reactivity.

2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile structure

1214368-74-7 structure

Product Name:2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile

CAS No:1214368-74-7

MF:C₁₅H₉F₄N

MW:279.23227763176

CID:4998389

Update Time:2025-08-02

2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile
- Inchi： 1S/C15H9F4N/c16-13-3-1-2-10(9-13)11-4-5-14(15(17,18)19)12(8-11)6-7-20/h1-5,8-9H,6H2
- InChI Key： IIWHNZWLIIPNSD-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(C2C=CC=C(C=2)F)=CC=1CC#N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 370
XLogP3: 4.2
Topological Polar Surface Area: 23.8

2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011002299-250mg	2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile	1214368-74-7	97%	250mg	$489.60	2023-09-04
Alichem	A011002299-500mg	2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile	1214368-74-7	97%	500mg	$782.40	2023-09-04
Alichem	A011002299-1g	2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile	1214368-74-7	97%	1g	$1549.60	2023-09-04

2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile Related Literature

1. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
4. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
5. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341

Additional information on 2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile

Research Brief on 2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile (CAS: 1214368-74-7): Recent Advances and Applications

The compound 2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile (CAS: 1214368-74-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile as a key intermediate in the synthesis of novel small-molecule inhibitors targeting protein kinases and other enzymes involved in inflammatory and oncogenic pathways. Its biphenyl scaffold, combined with fluorine and trifluoromethyl substituents, enhances its binding affinity and metabolic stability, making it a promising candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in inhibiting the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's potency, achieving nanomolar IC50 values in vitro. These findings underscore its potential as a lead compound for JAK inhibitor development.

Another notable application of 2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile is in the field of positron emission tomography (PET) imaging. A recent publication in ACS Chemical Biology reported its use as a precursor for radiolabeled probes targeting tumor-associated antigens. The trifluoromethyl group's lipophilicity and the fluorine atom's isotopic properties were leveraged to enhance probe stability and imaging resolution.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been achieved through palladium-catalyzed cross-coupling reactions, as detailed in Organic Process Research & Development (2024). These methods improve yield and purity, addressing previous challenges in large-scale synthesis.

In conclusion, 2-(3'-Fluoro-4-(trifluoromethyl)biphenyl-3-yl)acetonitrile (CAS: 1214368-74-7) represents a versatile scaffold with broad applications in drug discovery and diagnostic imaging. Ongoing research aims to expand its utility in targeting additional disease pathways and optimizing its pharmacokinetic properties for clinical translation.